2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine
Overview
Description
2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine, also known as MNB, is a chemical compound that has been studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of 2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine involves the formation of a covalent bond between the compound and the thiol group of cysteine or homocysteine. This results in a fluorescent signal that can be detected and quantified. In the case of protein tyrosine phosphatase 1B inhibition, 2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine binds to the active site of the enzyme and prevents its activity.
Biochemical and Physiological Effects:
2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine has been shown to have low toxicity in vitro and in vivo. It does not affect the viability of cells or the growth of bacteria. However, its effects on other biological processes are still being investigated.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine as a fluorescent probe is its high sensitivity and selectivity for cysteine and homocysteine. It can also be used in a variety of biological samples, including serum, urine, and tissue extracts. However, one limitation is that 2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine may not be suitable for use in live cells due to its potential toxicity.
Future Directions
Future research on 2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine could focus on optimizing its synthesis method to improve its yield and purity. It could also investigate its potential use in other biological processes, such as the detection of other thiols or the inhibition of other enzymes. Additionally, 2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine could be used in combination with other probes or techniques to gain a more comprehensive understanding of biological systems.
Scientific Research Applications
2-methyl-1-[4-(4-nitrophenoxy)benzoyl]piperidine has been studied for its potential use as a fluorescent probe for the detection of cysteine and homocysteine in biological samples. It has also been investigated as a potential inhibitor of protein tyrosine phosphatase 1B, which is involved in the regulation of insulin signaling.
properties
IUPAC Name |
(2-methylpiperidin-1-yl)-[4-(4-nitrophenoxy)phenyl]methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-14-4-2-3-13-20(14)19(22)15-5-9-17(10-6-15)25-18-11-7-16(8-12-18)21(23)24/h5-12,14H,2-4,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFJIPFJUTHIDDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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